Cas no 1185427-30-8 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1185427-30-8
• MF: C₂₀H₂₃BN₂O₄S
• MW: 398.283623933792
• MDL: MFCD18383211
• CID: 2195887
• PubChem ID: 67200907
• Update Time: 2025-06-14

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1h-pyrrolo[3,2-c]pyridine
• 1-[(4-Methylphenyl)sulfonyl]-5-Azaindole-3-boronic acid pinacol ester
• SB16068
• 1-Tosyl-5-azaindole-3-boronic acid pinacol ester
• SCHEMBL1887673
• DB-356422
• P12350
• 1185427-30-8
• 1-(4-methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[3,2-c]pyridine
• CS-0056724
• (1-TOSYL-1H-PYRROLO[3,2-C]PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[3,2-c]pyridine

• MDL： MFCD18383211
• Inchi： 1S/C20H23BN2O4S/c1-14-6-8-15(9-7-14)28(24,25)23-13-17(16-12-22-11-10-18(16)23)21-26-19(2,3)20(4,5)27-21/h6-13H,1-5H3
• InChI Key： MKKIBAFCCUGPQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=CN=CC=2C(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Exact Mass: 398.1471586g/mol
• Monoisotopic Mass: 398.1471586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[3,2-c]pyridine

Research Briefing on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[3,2-c]pyridine (CAS: 1185427-30-8)

In recent years, the compound 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[3,2-c]pyridine (CAS: 1185427-30-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. Its unique structure, featuring a pyrrolopyridine core and a dioxaborolane moiety, makes it a versatile building block for Suzuki-Miyaura cross-coupling reactions, which are widely used in drug discovery.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in high-throughput screening and lead optimization. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents, thereby enhancing its scalability for industrial applications. The study reported a yield of over 85% with a purity exceeding 98%, as confirmed by HPLC and NMR spectroscopy.

The pharmacological potential of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[3,2-c]pyridine has also been explored in the context of cancer therapy. Preclinical studies have demonstrated its efficacy as a precursor for compounds that inhibit aberrant kinase activity in various cancer cell lines. For instance, a derivative of this compound showed promising activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The IC50 values were in the low nanomolar range, suggesting high potency.

In addition to its role in oncology, this compound has been investigated for its potential in treating inflammatory diseases. A 2022 study published in ACS Chemical Biology highlighted its utility in the development of small-molecule inhibitors targeting interleukin-1 receptor-associated kinase 4 (IRAK4), a key player in innate immune responses. The study utilized structure-activity relationship (SAR) analysis to identify optimal substitutions on the pyrrolopyridine core, leading to compounds with improved selectivity and reduced off-target effects.

Despite these advancements, challenges remain in the clinical translation of derivatives based on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[3,2-c]pyridine. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further medicinal chemistry optimization. Recent efforts have employed computational modeling and in vitro ADME (absorption, distribution, metabolism, and excretion) assays to predict and mitigate these limitations.

In conclusion, 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[3,2-c]pyridine (CAS: 1185427-30-8) represents a promising scaffold for the development of novel therapeutics. Its versatility in chemical synthesis and broad pharmacological applicability make it a valuable tool in drug discovery. Future research should focus on advancing its derivatives into clinical trials and exploring new therapeutic indications.